Cas no 105701-29-9 (Benzoic acid, 4-[4-(2-methylbutoxy)butoxy]-)
105701-29-9 structure
Product Name:Benzoic acid, 4-[4-(2-methylbutoxy)butoxy]-
CAS No:105701-29-9
MF:C16H24O4
MW:280.359365463257
CID:1161796
Update Time:2024-07-26
Benzoic acid, 4-[4-(2-methylbutoxy)butoxy]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-[4-(2-methylbutoxy)butoxy]-
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- Inchi: 1S/C16H24O4/c1-3-13(2)12-19-10-4-5-11-20-15-8-6-14(7-9-15)16(17)18/h6-9,13H,3-5,10-12H2,1-2H3,(H,17,18)
- InChI Key: RMTCSERJIUILGV-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=C(OCCCCOCC(C)CC)C=C1
Computed Properties
- Exact Mass: 468.32412
Experimental Properties
- Density: 1.058±0.06 g/cm3(Predicted)
- Boiling Point: 413.6±25.0 °C(Predicted)
- PSA: 44.76
- pka: 4.47±0.10(Predicted)
Benzoic acid, 4-[4-(2-methylbutoxy)butoxy]- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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